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Compound of Interest

Compound Name: Nickel carbide (NiC)

Cat. No.: B15176714

This technical guide provides a comprehensive overview of the nickel-carbon (Ni-C) binary
phase diagram, tailored for researchers, scientists, and professionals in drug development who
may utilize nickel-based materials. The guide details the essential thermodynamic
relationships, microstructures, and experimental characterization techniques pertinent to this
alloy system.

Introduction to the Nickel-Carbon System

The nickel-carbon system is fundamental to the understanding of various nickel-based alloys
and their applications. Although elemental carbon has a low solubility in solid nickel, its
presence significantly influences the material's melting behavior, microstructure, and
mechanical properties. The stable phase diagram is characterized by a simple eutectic
reaction, while a metastable carbide can form under specific conditions. This guide will focus
on the stable equilibrium phase diagram.

The Nickel-Carbon Equilibrium Phase Diagram

The Ni-C phase diagram illustrates the stable phases present at different temperatures and
compositions under atmospheric pressure. The key features include the liquid phase (L), the
solid solution of carbon in nickel (the a-Ni or austenite phase with a face-centered cubic
structure), and graphite (C).
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Caption: A simplified representation of the stable Nickel-Carbon phase diagram.

Quantitative Data

The critical quantitative data for the Ni-C system are summarized in the tables below for easy
reference and comparison.

Invariant Reactions

The primary invariant reaction in the stable Ni-C system is the eutectic reaction.
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Liquid
. Temperature - . Solid Phase 1 .
Reaction Type Composition Solid Phase 2
(°C) (wt% C)
(wt% C)
Eutectic 1327 2.11 o-Ni (0.65) Graphite

Solubility of Carbon in Nickel

The solubility of carbon in both solid (a-Ni) and liquid nickel is a key parameter in many
metallurgical processes.

Table 2.1: Solubility of Carbon in Solid Nickel (a-Phase)

Temperature (°C) Solubility (wt% C)
700 ~0.1
900 ~0.3
1100 ~0.5
1327 (Eutectic Temp.) 0.65

Table 2.2: Solubility of Carbon in Liquid Nickel

Temperature (°C) Solubility (wt% C)
1455 (Melting point of Ni) 0

1500 ~2.5

1600 ~3.0

1700 ~3.8

Experimental Protocols

Accurate determination of the Ni-C phase diagram and characterization of its microstructures
rely on precise experimental techniques. The following sections detail the methodologies for
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key experiments.

Differential Thermal Analysis (DTA)

DTA is employed to determine the temperatures of phase transformations.
Methodology:

o Sample Preparation: A small, representative sample of the Ni-C alloy (typically 10-50 mg) is
placed in an inert crucible (e.g., alumina). A reference material with no thermal events in the
temperature range of interest (e.g., high-purity alumina) is placed in an identical crucible.

o Atmosphere: The analysis is conducted under an inert atmosphere (e.g., high-purity argon)
to prevent oxidation.

e Heating and Cooling Cycle: The sample and reference are heated and cooled at a controlled
rate (e.g., 10°C/min).

o Data Acquisition: The temperature difference between the sample and the reference is
recorded as a function of the sample temperature.

« Interpretation: Endothermic peaks on heating correspond to melting events (solidus and
liquidus), while exothermic peaks on cooling correspond to solidification. The eutectic
reaction will appear as a distinct thermal arrest at a constant temperature.

Sample Preparation

Reference Material DTA Analysis Data Interpretation
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Caption: Workflow for Differential Thermal Analysis of Ni-C alloys.
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Metallography

Metallographic analysis is used to visualize the microstructure of Ni-C alloys.

Methodology:

Sectioning and Mounting: A representative section is cut from the alloy. The sample is then
mounted in a polymer resin for ease of handling.

Grinding: The mounted sample is ground using successively finer abrasive papers (e.g., 240,
400, 600, 800, and 1200 grit silicon carbide paper) with water as a lubricant.

Polishing: The ground sample is polished using diamond suspensions of decreasing particle
size (e.g., 6 um, 3 um, and 1 um) on a polishing cloth. A final polishing step with a colloidal
silica suspension may be used to obtain a mirror-like finish.

Etching: The polished surface is chemically etched to reveal the microstructure. A common
etchant for nickel-rich alloys is a mixture of nitric acid and acetic acid. For revealing grain
boundaries and general structure, a solution of sodium cyanide and ammonium persulfate
can be used.[1]

Microscopy: The etched surface is examined using an optical microscope or a scanning
electron microscope (SEM). The expected microstructures are:

o Hypoeutectic alloys (< 2.11 wt% C): Primary a-Ni dendrites with a eutectic mixture of a-Ni
and graphite in the interdendritic regions.

o Eutectic alloy (2.11 wt% C): A fully lamellar structure of alternating a-Ni and graphite
phases.

o Hypereutectic alloys (> 2.11 wt% C): Primary graphite flakes or nodules in a eutectic
matrix.

X-Ray Diffraction (XRD)

XRD is used to identify the crystalline phases present in a Ni-C alloy.

Methodology:
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o Sample Preparation: A flat, polished surface of the bulk material or a powdered sample is
used.

» Data Collection: The sample is placed in an X-ray diffractometer. A monochromatic X-ray
beam is directed at the sample, and the intensity of the diffracted X-rays is measured as a
function of the diffraction angle (26).

+ Phase Identification: The resulting diffraction pattern is a plot of intensity versus 268. The
positions of the diffraction peaks are characteristic of the crystal structure of the phases
present. These peaks are compared to standard diffraction patterns from databases (e.g.,
the Powder Diffraction File) to identify the phases. For the Ni-C system, the expected primary
phases are:

o a-Nickel (FCC): Strong diffraction peaks corresponding to the (111), (200), and (220)
crystallographic planes.

o Graphite (Hexagonal): A strong diffraction peak corresponding to the (002) plane.

Ni-C Alloy Sample

Thermal Analysis iral Analysis Phase Identification

[Prepare DTA Sample Section, Mount, Polish Prepare XRD Sample

Run DTA Etch Sample Collect Diffraction Pattern
[Analyze Thermogram] Microscopy Identify Phases
Phase Transformation Microstructure Crystalline Phases
Temperatures (Phases, Morphology) Present

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Overall experimental workflow for the characterization of Ni-C alloys.

Conclusion

A thorough understanding of the nickel-carbon phase diagram is crucial for the development
and application of nickel-based materials. This guide has provided a detailed overview of the
key thermodynamic data, phase relationships, and standard experimental procedures for the
characterization of this binary system. The presented quantitative data, experimental protocols,
and visualizations serve as a valuable resource for researchers and professionals working with
nickel-carbon alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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